1-Octadecyl Lysophosphatidic Acid (sodium salt)
Overview
Description
1-Octadecyl lysophosphatidic acid (sodium salt) (1-Octadecyl LPA (sodium salt)) is a LPA analog containing stearyl alcohol at the sn-1 position. LPA binds to one of five different G protein-linked receptors to mediate a variety of biological responses including cell proliferation, smooth muscle contraction, platelet aggregation, neurite retraction, and cell motility. Alkyl ether-linked LPA derivatives have a higher platelet aggregating activity than the acyl derivatives, most likely stemming from an alkyl-specific LPA receptor. For example, 1-octadecyl LPA has platelet aggregating activity with an EC50 value of 9 nM versus an EC50 value of 177 nM for 1-octadecanoyl LPA.
Scientific Research Applications
Hydrogel Formation and Supramolecular Assembly
1-Octadecylaminocarbonyl-L-valyl-N-suberic acid sodium salt, a derivative related to 1-Octadecyl Lysophosphatidic Acid, functions as a cationic surfactant-triggered hydrogelator. Although it is water-soluble and has no hydrogelation ability on its own, it forms a hydrogel in the presence of a cationic surfactant. The hydrogelation occurs at room temperature through non-covalent intermolecular interactions such as hydrophobic and hydrogen bonding interactions. This process demonstrates the compound's potential in forming supramolecular structures, indicating its relevance in fields like material science and drug delivery systems (Suzuki, Sato, Shirai, & Hanabusa, 2007).
Therapeutic Potential and Drug Development
Lysophosphatidic acid (LPA), closely related to 1-Octadecyl Lysophosphatidic Acid, is a potent signaling molecule involved in various physiological and pathological processes. The manipulation of LPA signaling holds pharmacotherapeutic interest due to its growth factor-like properties and resemblance to compounds with drug-like features. LPA engages in multiple molecular targets, including G protein-coupled receptors, clear targets for drug development. However, the challenge lies in harnessing the beneficial activities of LPA without eliciting its pathological responses. Octadecyl thiophosphate (OTP), an LPA mimic, has been developed for its stability and potential in prosurvival and regenerative signaling, indicating the broad therapeutic potential of LPA analogs (Tigyi, Johnson, Lee, Norman, Szabo, Balogh, Thompson, Boler, & McCool, 2019).
Hydrogelation and Polymerization Reactions
Octadecyl maleamic acid, converted to its sodium salt, exhibits hydrogelation phenomena. This property is significant because the hydrogelator can act as an organized reactor for controlled polymerization reactions. This capability to generate copolymers with a narrow weight and size distribution showcases its potential application in polymer chemistry and materials science (Gaspar & Baskar, 2005).
Radiation-Induced Intestinal Injury Protection
The LPA type 2 receptor is crucial for protection against radiation-induced intestinal injury. Octadecenyl thiophosphate (OTP), an LPA analog, has been identified as a highly effective antiapoptotic agent engaging in similar prosurvival pathways to LPA through the LPA(2) receptor subtype. This finding underscores the potential of LPA analogs in mitigating radiation-induced damage, offering insights into therapeutic strategies for radiation exposure and potentially cancer treatment (Deng, Shuyu, Tsukahara, Valentine, Durgam, Gududuru, Balázs, Manickam, Arsura, Vanmiddlesworth, Johnson, Parrill, Miller, & Tigyi, 2007).
properties
Product Name |
1-Octadecyl Lysophosphatidic Acid (sodium salt) |
|---|---|
Molecular Formula |
C21H44O6P · Na |
Molecular Weight |
446.5 |
InChI |
InChI=1S/C21H45O6P.Na/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-26-19-21(22)20-27-28(23,24)25;/h21-22H,2-20H2,1H3,(H2,23,24,25);/q;+1/p-1/t21-;/m1./s1 |
InChI Key |
FYSJNCTWZSVDDQ-ZMBIFBSDSA-M |
SMILES |
O[C@@H](COP([O-])(O)=O)COCCCCCCCCCCCCCCCCCC.[Na+] |
synonyms |
1-Octadecyl LPA |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
